5-chloro-N-(4-ethylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(4-ethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H11ClN2OS2/c1-2-8-4-3-5-9-12(8)16-14(20-9)17-13(18)10-6-7-11(15)19-10/h3-7H,2H2,1H3,(H,16,17,18)
• InChI Key: VHUUAZNJTJRLGJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C14H11ClN2OS2
• Molecular Weight: 322.8 g/mol

Description

“5-chloro-N-(4-ethylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide” is a compound that belongs to the class of organic compounds known as benzenesulfonamides. It contains a sulfonamide group that is S-linked to a benzene ring. Thiazoles, which are part of this compound, have been found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

Thiazole, a component of this compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Chemical Research

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Anti-tubercular Compounds

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Synthetic Pathways

The synthesis of benzothiazole derivatives, including “5-chloro-N-(4-ethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide”, has been achieved through various synthetic pathways. .

Structure-Activity Relationships

The structure-activity relationships of new benzothiazole derivatives have been studied. .

Antibacterial Activity

Benzothiazole derivatives have been evaluated for their antibacterial activity. .

Antimicrobial Screening

2,4-Disubstituted thiazoles, which include “5-chloro-N-(4-ethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide”, have been screened for their antimicrobial activity. .